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Compound of Interest

Compound Name: Cannabidivarin diacetate

Cat. No.: B10855876 Get Quote

A Technical Guide to Cannabidivarin Diacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cannabidivarin diacetate (CBDV

diacetate), a derivative of the phytocannabinoid Cannabidivarin (CBDV). This document

collates available chemical and physical data, outlines its molecular structure, and provides

context for its potential biological activity based on its parent compound.

Core Chemical and Physical Data
Cannabidivarin diacetate is structurally similar to other known phytocannabinoids and is

primarily available as an analytical reference standard.[1] Its core quantitative data are

summarized below for ease of reference.
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Property Value Source

CAS Number 2552800-24-3 [1][2]

Molecular Formula C23H30O4 [1]

Formula Weight 370.5 g/mol [1]

Purity ≥98% [1]

Formulation
A 10 mg/ml solution in

acetonitrile
[1]

Solubility Acetonitrile: 10 mg/ml [1]

SMILES

CCCC(C=C1OC(C)=O)=CC(O

C(C)=O)=C1[C@H]2--

INVALID-LINK--CCC(C)=C2

[1]

InChI Code

InChI=1S/C23H30O4/c1-7-8-

18-12-21(26-

16(5)24)23(22(13-18)27-

17(6)25)20-11-15(4)9-10-

19(20)14(2)3/h11-13,19-

20H,2,7-10H2,1,3-

6H3/t19-,20+/m0/s1

[1]

InChI Key
MBGDBEJCYBXCOE-

VQTJNVASSA-N
[1]

Molecular Structure
Cannabidivarin diacetate is the diacetate ester of Cannabidivarin (CBDV). The molecular

structure consists of a resorcinol core substituted with a propyl side chain and a monoterpene

moiety, with acetate groups attached to the two hydroxyl groups of the resorcinol.

The IUPAC name for Cannabidivarin diacetate is 2-[(1R,6R)-3-methyl-6-(1-methylethenyl)-2-

cyclohexen-1-yl]-5-propyl-1,3-benzenediol, 1,3-diacetate.[1]
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The synthesis of cannabinoid compounds, including derivatives like Cannabidivarin diacetate,

can be achieved through various synthetic routes. One patented method describes the

preparation of "cannabidivarin diacetate aldehyde" as an intermediate in a multi-step

synthesis process.[3] This suggests that the synthesis likely involves the acetylation of

Cannabidivarin or a precursor molecule. The acetylation process typically involves reacting the

hydroxyl groups of the parent cannabinoid with an acetylating agent, such as acetic anhydride.

Potential Signaling Pathways and Biological Activity
While specific studies on the signaling pathways of Cannabidivarin diacetate are not readily

available, the biological activity is likely related to its parent compound, Cannabidivarin (CBDV).

CBDV is a non-intoxicating cannabinoid that has demonstrated anticonvulsant properties in

rodent models.[4][5]

The anti-epileptic activity of CBDV is thought to be mediated through its interaction with the

transient receptor potential (TRP) channels, specifically TRPV1, TRPV2, and TRPA1.[6] CBDV

acts as an agonist on these channels, leading to their activation and subsequent

desensitization. This desensitization may reduce neuronal hyperexcitability, which is a key

factor in seizure activity. It is hypothesized that Cannabidivarin diacetate may act as a

prodrug for CBDV, being metabolized in the body to release the active CBDV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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